Cas no 1523606-24-7 (4-Bromo-3-ethylpyridine hydrobromide)
4-Bromo-3-ethylpyridine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-ethylpyridine hydrobromide
- 4-Bromo-3-ethylpyridine hbr
- 4-bromo-3-ethylpyridinehydrobromide
- YKC60624
- 4-bromo-3-ethylpyridine;hydrobromide
- PB37149
- AKOS030238328
- AS-34091
- 1523606-24-7
- MFCD23106325
- CS-0050992
- 4-Bromo-3-ethylpyridine hydrobromide
-
- MDL: MFCD23106325
- Inchi: 1S/C7H8BrN.BrH/c1-2-6-5-9-4-3-7(6)8;/h3-5H,2H2,1H3;1H
- InChI Key: KFSDDJNUBMUWOK-UHFFFAOYSA-N
- SMILES: BrC1C=CN=CC=1CC.Br
Computed Properties
- Exact Mass: 266.90813g/mol
- Monoisotopic Mass: 264.91017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
4-Bromo-3-ethylpyridine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB478942-1 g |
4-Bromo-3-ethylpyridine hydrobromide; . |
1523606-24-7 | 1g |
€339.60 | 2023-04-20 | ||
| eNovation Chemicals LLC | D585813-1G |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 1g |
$225 | 2024-05-23 | |
| eNovation Chemicals LLC | D585813-5G |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 5g |
$650 | 2024-05-23 | |
| abcr | AB478942-1g |
4-Bromo-3-ethylpyridine hydrobromide; . |
1523606-24-7 | 1g |
€362.50 | 2025-04-20 | ||
| eNovation Chemicals LLC | D585813-500mg |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 500mg |
$155 | 2024-05-23 | |
| eNovation Chemicals LLC | D585813-100mg |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 100mg |
$90 | 2025-03-01 | |
| eNovation Chemicals LLC | D585813-250mg |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 250mg |
$105 | 2025-03-01 | |
| eNovation Chemicals LLC | D585813-1g |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 1g |
$225 | 2025-03-01 | |
| eNovation Chemicals LLC | D585813-500mg |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 500mg |
$155 | 2025-03-01 | |
| eNovation Chemicals LLC | D585813-5g |
4-bromo-3-ethylpyridine hydrobromide |
1523606-24-7 | 97% | 5g |
$650 | 2025-03-01 |
4-Bromo-3-ethylpyridine hydrobromide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-Bromo-3-ethylpyridine hydrobromide
Professional Introduction to 4-Bromo-3-ethylpyridine hydrobromide (CAS No. 1523606-24-7)
4-Bromo-3-ethylpyridine hydrobromide, a compound with the chemical formula C₇H₉BrN·HBr, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its brominated pyridine core, which makes it a valuable building block for synthesizing more complex molecules. The presence of both an ethyl group and a bromine substituent at specific positions on the pyridine ring enhances its reactivity, making it particularly useful in medicinal chemistry.
The 4-bromo-3-ethylpyridine hydrobromide is widely utilized in the synthesis of active pharmaceutical ingredients (APIs) due to its ability to undergo various chemical transformations. For instance, it can be easily functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. This flexibility has made it a preferred choice for researchers developing new drugs targeting various therapeutic areas.
In recent years, the demand for 4-bromo-3-ethylpyridine hydrobromide has surged due to its role in the development of novel therapeutic agents. One notable area of research is its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom in this compound serves as an excellent handle for further derivatization, enabling the creation of highly specific inhibitors with enhanced efficacy and reduced side effects.
Moreover, the CAS no 1523606-24-7 associated with this compound ensures its identity and purity are well-documented, facilitating its use in both academic and industrial settings. Researchers often rely on this information to ensure reproducibility and consistency in their experiments. The hydrobromide salt form of the compound improves its solubility in polar solvents, making it more accessible for various synthetic applications.
Recent studies have highlighted the importance of 4-bromo-3-ethylpyridine hydrobromide in the development of antiviral drugs. The pyridine scaffold is a common motif in many antiviral agents due to its ability to interact with biological targets effectively. By modifying the substituents on the pyridine ring, scientists can fine-tune the properties of these compounds to achieve better pharmacological outcomes. The bromine atom provides a site for further functionalization, allowing for the introduction of additional groups that can enhance binding affinity and selectivity.
The agrochemical industry also benefits from the use of 4-bromo-3-ethylpyridine hydrobromide as a precursor in the synthesis of novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby improving agricultural yields. The versatility of CAS no 1523606-24-7 makes it a valuable asset in this field, enabling researchers to develop innovative solutions to global food security challenges.
In conclusion, 4-bromo-3-ethylpyridine hydrobromide is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features make it an indispensable tool for synthetic chemists working on cutting-edge research projects. As scientific understanding continues to evolve, the importance of this compound is likely to grow even further, driving innovation across multiple industries.
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